Cas no 915919-70-9 (4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one)

• Product Name: 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one
• CAS No: 915919-70-9
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• MDL: MFCD08059738
• CID: 4775661
• PubChem ID: 44827665
• Update Time: 2025-05-20

4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one
• 4-(Aminomethyl)-1-isopropyl-2-pyrrolidinone
• 4-(aminomethyl)-1-isopropylpyrrolidin-2-one
• 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one

• MDL： MFCD08059738
• Inchi： 1S/C8H16N2O/c1-6(2)10-5-7(4-9)3-8(10)11/h6-7H,3-5,9H2,1-2H3
• InChI Key： VLIAZARVPPDEJV-UHFFFAOYSA-N
• SMILES： O=C1CC(CN)CN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: -0.5
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one

Introduction to 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 915919-70-9)

4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 915919-70-9, has garnered attention due to its utility in the synthesis of various pharmacologically relevant molecules. The pyrrolidinone core and the presence of both amine and alkyl substituents make it a versatile intermediate for drug discovery programs.

The molecular structure of 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one consists of a six-membered heterocyclic ring containing a carbonyl group at the 2-position, an amine functional group at the 4-position, and an isopropyl group at the 1-position. This configuration imparts distinct chemical properties that are exploited in synthetic chemistry. The presence of the primary amine allows for further derivatization through condensation reactions, while the isopropyl group contributes to steric hindrance and influences electronic distributions across the molecule.

In recent years, there has been growing interest in pyrrolidinone derivatives due to their reported biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit potential in modulating various biological pathways. For instance, modifications of the pyrrolidinone ring have been explored in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The compound 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 915919-70-9) represents a promising scaffold for such investigations.

One of the key advantages of using 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one as a building block is its ability to undergo diverse chemical transformations. The primary amine can be coupled with carboxylic acids via amide bond formation, while aldehyde or ketone functionalities can be introduced through reductive amination. Additionally, nucleophilic substitution reactions at the nitrogen atom allow for further functionalization, enabling the synthesis of complex derivatives with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of conformationally constrained scaffolds in drug design. The pyrrolidinone ring in 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 915919-70-9) provides such constraints, which can enhance binding affinity and selectivity towards biological targets. This feature has been exploited in the development of novel therapeutic agents where precise molecular recognition is essential.

The synthesis of 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route includes the condensation of ethyl acetoacetate with ammonia or ammonium acetate to form 1-pyrroline, followed by oxidation to yield pyrrolidinone. Subsequent alkylation with isopropyl halides and reductive amination with formaldehyde or paraformaldehyde complete the synthesis. These steps highlight the compound's accessibility and suitability for large-scale production.

The pharmacological profile of 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one has been investigated in several preclinical studies. Initial screenings have revealed potential activity against enzymes involved in metabolic pathways relevant to neurological disorders. The compound's ability to interact with specific binding sites on these enzymes suggests its utility as a lead compound for further optimization. Additionally, its structural features may contribute to reduced toxicity compared to existing therapeutics.

In conclusion, 4-(Aminomethyl)-1-(propan-2-yl)pyrrolidin-2-one (CAS No. 915919-70-9) is a versatile and promising compound in pharmaceutical research. Its unique structural attributes and synthetic accessibility make it an attractive scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play a significant role in future therapeutic advancements.